Cas no 1262001-99-9 (4-(2-Fluoro-5-methoxycarbonylphenyl)phenol)

• Product Name: 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol
• CAS No: 1262001-99-9
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18312969
• CID: 2768638
• PubChem ID: 53218665
• Update Time: 2025-08-05

4-(2-Fluoro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1262001-99-9
• DTXSID30683582
• 4-(2-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 6-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol, 95%
• MFCD18312969
• 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18312969
• Inchi： 1S/C14H11FO3/c1-18-14(17)10-4-7-13(15)12(8-10)9-2-5-11(16)6-3-9/h2-8,16H,1H3
• InChI Key： ZXLYXPNMGLJYCO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol

Introduction to 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol (CAS No. 1262001-99-9)

4-(2-Fluoro-5-methoxycarbonylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1262001-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenolic structure, which is a common motif in many bioactive substances. The presence of both fluoro and methoxycarbonyl substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol includes a central benzene ring substituted at the 2-position with a fluorine atom and at the 5-position with a methoxycarbonyl group. This arrangement creates a molecule with potential for diverse interactions with biological targets. The fluoro substituent, in particular, is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been an increasing focus on the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its phenolic hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of this compound is its role in the synthesis of molecules that exhibit inhibitory effects on enzymes such as kinases and proteases. These enzymes are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The methoxycarbonyl group enhances the molecule's solubility and stability, which are essential properties for any drug candidate. Additionally, the fluoro atom can improve metabolic resistance, a desirable trait for long-term therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine at specific positions on a benzene ring can significantly alter the pharmacokinetic profile of a drug. For instance, fluorine atoms can increase binding affinity to proteins by influencing hydrophobic interactions and electronic distributions. This has led to the exploration of 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol as a building block for novel therapeutics.

The compound's potential applications extend beyond enzyme inhibition. It has been investigated as a precursor in the synthesis of molecules with anti-inflammatory properties. In particular, phenolic compounds are known for their ability to modulate inflammatory pathways by interacting with receptors and enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol make it an attractive candidate for designing next-generation anti-inflammatory agents.

Another area where this compound shows promise is in the development of neuroprotective drugs. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. Small molecules that can inhibit these processes are highly sought after. The ability of 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol to interact with biological targets relevant to these diseases has been explored in preclinical studies.

The synthesis of 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro substituent typically requires specialized techniques such as halogen exchange or metal-catalyzed cross-coupling reactions. Similarly, the methoxycarbonylation step necessitates careful control of reaction conditions to avoid side products.

In conclusion, 4-(2-Fluoro-5-methoxycarbonylphenyl)phenol (CAS No. 1262001-99-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.